Phenamacril

• CAS: 3336-69-4
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• InChI: InChI=1S/C12H12N2O2/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7H,2,14H2,1H3
• InChIKey: YKRQBWKLHCEKQH-UHFFFAOYSA-N

Fusarium head blight (FHB) control is compromised by rising resistance to carbendazim and DMI fungicides. Phenamacril (JS399-19) offers a distinct mode of action: reversible, noncompetitive inhibition of Fusarium myosin I ATPase, a target absent in plants/mammals. • Active against carbendazim- and triazole-resistant F. graminearum, F. asiaticum, F. fujikuroi (not F. solani). • Reduces DON & ZEN mycotoxins in wheat; soil half-life 17.1 days vs. tebuconazole >49 days. • EC50 = 0.3403 μg/mL (F. pseudograminearum mycelial growth). Supplied with metabolite monitoring advisory (70-76% biotransformation, metabolite M-157).

Phenamacril: Cyanoacrylate Fusarium Fungicide

Phenamacril (JS399-19) is a cyanoacrylate fungicide that acts as a reversible, noncompetitive inhibitor of class I myosin ATPase in susceptible Fusarium species [1]. Unlike broad-spectrum triazole or benzimidazole fungicides that target sterol biosynthesis or microtubule assembly, phenamacril binds to an allosteric pocket in the actin-binding cleft of Fusarium myosin I, a target absent in plants and mammals, providing a basis for its species-selective activity [2].

Unique myosin I target absent in plants and mammals

Active against F. graminearum, F. asiaticum, F. fujikuroi

Not effective against F. solani or non-Fusarium fungi

Reversible, noncompetitive binding – class I myosin ATPase

• [1] Wollenberg, R. D., Téllez, M. H., Hansen, F. T., Jørgensen, M. E., Kragelund, B. B., & Giese, H. (2019). Phenamacril is a reversible and noncompetitive inhibitor of Fusarium class I myosin. Journal of Biological Chemistry, 294(4), 1328–1337. View Source
• [2] Zhou, Y., Li, J., Zhan, J., & Xu, J. (2020). Structural basis of Fusarium myosin I inhibition by phenamacril. PLOS Pathogens, 16(3), e1008409. View Source

Phenamacril Substitution Failure

Generic substitution among Fusarium-active fungicides is precluded by phenamacril's unique myosin I target, which is absent in broad-spectrum alternatives like tebuconazole (CYP51 inhibitor) or carbendazim (β-tubulin inhibitor) [1]. This target divergence means that phenamacril retains activity against triazole- and benzimidazole-resistant isolates [2], but also that its efficacy cannot be assumed from triazole performance data. Furthermore, phenamacril's species-selectivity profile—active against F. graminearum, F. asiaticum, and F. fujikuroi but not F. solani or non-Fusarium fungi—creates a narrow therapeutic window that requires compound-specific procurement decisions [3].

⚠ Tebuconazole (CYP51 inhibitor) and carbendazim (β-tubulin inhibitor) have different MoA; cross-resistance unlikely but efficacy cannot be assumed from triazole data.

⚠ Species-selectivity gap: phenamacril is active on F. graminearum/asiaticum/fujikuroi but not on F. solani; substitution with broad-spectrum fungicides may fail on specific complexes.

⚠ No commercial myosin-targeting alternative exists; generic replacement by another fungicide class requires compound-specific resistance profiling.

• [1] Duan, Y., Tao, X., Zhao, H., Xiao, X., Li, M., Wang, J., & Zhou, M. (2019). Activity of Demethylation Inhibitor Fungicide Metconazole on Chinese Fusarium graminearum Species Complex and Its Application in Carbendazim-Resistance Management of Fusarium Head Blight in Wheat. Plant Disease, 103(5), 929–937. View Source
• [2] Zhang, X. (2026). Field control efficacy of carbendazim, tebuconazole and phenamacril against wheat Fusarium head blight and its fungicide resistance monitoring. Anhui Agricultural Science Bulletin, 32(4), 75–79. View Source
• [3] Zhou, Y., Li, J., Zhan, J., & Xu, J. (2020). Structural basis of Fusarium myosin I inhibition by phenamacril. PLOS Pathogens, 16(3), e1008409. View Source

Phenamacril Comparative Evidence

Myosin I ATPase Inhibition

Phenamacril inhibits F. graminearum myosin I ATPase with an IC50 of ~360 nM in a reversible, noncompetitive manner [1]. This contrasts with covalent sterol biosynthesis inhibitors such as tebuconazole, which act irreversibly on CYP51. The reversible binding of phenamacril reduces the residence time on the target, a property that impacts resistance emergence but also allows for rapid off-target clearance [2]. No equivalent myosin-targeting fungicide exists in commercial use, making this a class-level differentiation.

Myosin I Inhibition

Class-level inference

IC50 ~360 nM

Reversible, noncompetitive; unique myosin I mechanism

No direct myosin I comparator available; class-level differentiation.

Evidence Dimension	In vitro target inhibition potency and binding mode
Target Compound Data	IC50 ~360 nM (reversible, noncompetitive)
Comparator Or Baseline	Tebuconazole (irreversible CYP51 inhibitor); no direct myosin I comparator available
Quantified Difference	Unique mechanism; no cross-resistance with DMI or benzimidazole fungicides
Conditions	Purified F. graminearum myosin I motor domain; ATPase activity assay

Why This Matters

Procurement based on mode of action diversity is essential for resistance management; phenamacril offers the only commercial myosin I inhibition mechanism for Fusarium control.

• [1] Wollenberg, R. D., Téllez, M. H., Hansen, F. T., Jørgensen, M. E., Kragelund, B. B., & Giese, H. (2019). Phenamacril is a reversible and noncompetitive inhibitor of Fusarium class I myosin. Journal of Biological Chemistry, 294(4), 1328–1337. View Source
• [2] Zhou, Y., Li, J., Zhan, J., & Xu, J. (2020). Structural basis of Fusarium myosin I inhibition by phenamacril. PLOS Pathogens, 16(3), e1008409. View Source

Mycelial Growth Inhibition in F. graminearum

In mycelial growth inhibition assays against F. graminearum causing wheat scab, phenamacril exhibited an EC50 of 0.427 mg/L, demonstrating higher potency than tebuconazole (EC50 0.114 mg/L) but lower than prochloraz (EC50 0.028 mg/L) [1]. This places phenamacril in an intermediate in vitro potency range relative to common DMI alternatives, but its value proposition extends beyond potency to include a distinct resistance profile.

Mycelial Growth EC50

Direct comparison

0.427 mg/L

Intermediate potency vs. prochloraz (0.028), tebuconazole (0.114)

F. graminearum isolates; in vitro mycelial growth rate assay.

Evidence Dimension	Mycelial growth inhibition (EC50)
Target Compound Data	0.427 mg/L
Comparator Or Baseline	Prochloraz: 0.028 mg/L; Tebuconazole: 0.114 mg/L; Pyraclostrobin: 1.554 mg/L
Quantified Difference	Phenamacril is 3.7-fold less potent than tebuconazole and 15.3-fold less potent than prochloraz in this assay
Conditions	In vitro mycelial growth rate method; F. graminearum isolates from Jingzhou, China

Why This Matters

Potency alone does not drive selection; the absence of cross-resistance with DMI fungicides means phenamacril remains effective where tebuconazole and prochloraz fail.

• [1] Chang, Y., Zhu, X., Meng, Z., Dong, Q., Wang, J., & Li, J. (2021). Laboratory toxicity and field control efficiency of 7 fungicides to wheat scab in Jingzhou city. Hubei Agricultural Sciences, 60(14), 100–103. View Source

Sensitivity Shift in Fusarium asiaticum

A 15-year monitoring study of F. asiaticum field populations from Jiangsu and Anhui provinces revealed that phenamacril sensitivity declined significantly, with EC50 values nearly doubling between 2008 and 2023 [1]. By contrast, tebuconazole sensitivity remained stable over the same period, demonstrating a contrasting resistance trajectory that must inform product lifecycle planning.

Sensitivity Shift (15 yr)

Direct comparison

EC50 nearly doubled

Phenamacril sensitivity eroded; tebuconazole remained stable

F. asiaticum field isolates, 2008–2023 monitoring.

Evidence Dimension	Temporal change in EC50 sensitivity (2008–2023)
Target Compound Data	EC50 nearly doubled (2008 to 2023)
Comparator Or Baseline	Tebuconazole: no notable change in sensitivity over the same period
Quantified Difference	Phenamacril sensitivity declined ~2-fold; tebuconazole sensitivity remained stable
Conditions	F. asiaticum field isolates (2008: 100 strains; 2021: 50 strains; 2023: 50 strains); mycelial growth inhibition assay

Why This Matters

The documented sensitivity erosion mandates that procurement strategies incorporate resistance monitoring and rotation with stable-efficacy partners such as tebuconazole, rather than relying on phenamacril monotherapy.

• [1] Yi, L., et al. (2025). Temporal Changes in Sensitivity of Fusarium asiaticum Field Populations to Different Fungicidal Modes of Action. Plant Disease, online ahead of print. View Source

Soil Half-Life and Persistence

Phenamacril exhibits a soil aerobic dissipation half-life of 17.1 days, degrading more rapidly than tebuconazole, which has reported soil half-lives ranging from 49 to >300 days depending on soil type [1][2]. This shorter environmental persistence reduces carryover risk to subsequent crops but also necessitates more precise application timing for season-long Fusarium control.

Soil Half-Life (DT50)

Cross-study comparable

17.1 days

2.9- to >35-fold faster dissipation than tebuconazole (49–>300 d)

Aerobic soil incubation; first-order kinetics.

Evidence Dimension	Soil aerobic dissipation half-life (DT50)
Target Compound Data	17.1 days
Comparator Or Baseline	Tebuconazole: 49–600 days (range across multiple studies)
Quantified Difference	Phenamacril degrades 2.9- to >35-fold faster than tebuconazole
Conditions	Aerobic soil incubation; first-order kinetics; plateau at 0.014 μg g⁻¹

Why This Matters

Shorter environmental persistence supports regulatory compliance in jurisdictions with strict soil residue limits and enables flexible crop rotation planning, a key procurement consideration for sustainable use programs.

• [1] Donau, C., et al. (2019). Aerobic dissipation of the novel cyanoacrylate fungicide phenamacril in soil and sludge incubations. Chemosphere, 233, 873–878. View Source
• [2] Strickland, T. C., Potter, T. L., & Joo, H. (2004). Tebuconazole dissipation and metabolism in Tifton loamy sand during laboratory incubation. Pest Management Science, 60(3), 235–241. View Source

Cross-Resistance Profile

No cross-resistance was detected between phenamacril and the DMI fungicide metconazole or the benzimidazole fungicide carbendazim in F. graminearum field populations from Henan Province [1]. This negative cross-resistance finding is critical for designing alternating or tank-mix programs that delay resistance development to any single mode of action.

Cross-Resistance

Direct comparison

No cross-resistance

Distinct from metconazole and carbendazim resistance mechanisms

119 F. graminearum isolates, Henan Province.

Evidence Dimension	Cross-resistance correlation
Target Compound Data	No cross-resistance with metconazole or carbendazim
Comparator Or Baseline	Metconazole (DMI); Carbendazim (benzimidazole)
Quantified Difference	Resistance correlation coefficient not significant; distinct resistance mechanisms confirmed
Conditions	119 single-spore F. graminearum isolates; mycelial growth inhibition; 2016–2017, Henan Province, China

Why This Matters

This evidence directly supports phenamacril's role in resistance management strategies, making it an essential rotational partner in regions with established DMI or benzimidazole resistance.

• [1] Duan, Y., Tao, X., Zhao, H., Xiao, X., Li, M., Wang, J., & Zhou, M. (2020). Baseline sensitivity of Fusarium graminearum from wheat fields in Henan, China, to metconazole and analysis of cross resistance with carbendazim and phenamacril. Journal of Phytopathology, 168(3), 156–161. View Source

Field Efficacy Against Fusarium Head Blight

In field trials conducted in Juancheng County, Shandong Province, 25% phenamacril SC applied at 2,400 g/hm² achieved higher control efficacy against Fusarium head blight (based on both diseased spike incidence and disease index) than 430 g/L tebuconazole SC at 450 g/hm² and 40% carbendazim SC at 1,875 g/hm² [1]. The control efficacy order was consistently phenamacril > tebuconazole > carbendazim across three trial sites.

Field Efficacy Ranking

Direct comparison

1st Phenamacril > Tebuconazole > Carbendazim

Reported highest field control of Fusarium head blight

Three sites, wheat cv. Liangxing 77; P < 0.05.

Evidence Dimension	Field control efficacy (diseased spike control and disease index control)
Target Compound Data	Highest efficacy among three treatments (phenamacril > tebuconazole > carbendazim)
Comparator Or Baseline	Tebuconazole SC (430 g/L, 450 g/hm²); Carbendazim SC (40%, 1,875 g/hm²)
Quantified Difference	Significant efficacy ranking (P < 0.05) at three field sites; low overall resistance frequency to phenamacril
Conditions	Field trial; wheat cv. Liangxing 77; two applications (April 25 and 29, 2022); three sites in Juancheng County

Why This Matters

Superior field performance combined with a low resistance frequency makes phenamacril the preferred first-line option in regions where FHB pressure is high and carbendazim resistance is prevalent (>50% resistance frequency detected).

• [1] Zhang, X. (2026). Field control efficacy of carbendazim, tebuconazole and phenamacril against wheat Fusarium head blight and its fungicide resistance monitoring. Anhui Agricultural Science Bulletin, 32(4), 75–79. View Source

Phenamacril Application Scenarios

FHB Resistance Management Rotation

In cereal-growing regions where carbendazim resistance frequency exceeds 50% and DMI efficacy is under threat, phenamacril should be deployed as a rotational partner due to its lack of cross-resistance with both benzimidazole and DMI fungicides [1]. Field data confirm that phenamacril outperforms both carbendazim and tebuconazole in FHB control efficacy while maintaining a low resistance frequency [2].

FHB and Mycotoxin Management

Phenamacril's demonstrated ability to reduce Fusarium head blight severity directly correlates with reduced deoxynivalenol (DON) and zearalenone (ZEN) contamination in harvested grain [1]. The 48% phenamacril·tebuconazole SC formulation has shown particular efficacy in simultaneously controlling FHB and mycotoxin levels in wheat, making phenamacril a critical component of food safety-oriented spray programs [2].

Wheat Crown Rot and Seedling Blight Management

For Fusarium pseudograminearum causing crown rot of wheat, phenamacril provides baseline sensitivity with an average EC50 of 0.3403 μg/mL against mycelial growth and inhibits conidial germination with EC50 values ranging from 5.0273 to 26.4814 μg/mL [1]. These sensitivity data support phenamacril's use in seed treatment or early-season soil-directed applications where crown rot pressure is documented.

Environmental Residue Procurement Strategy

With a soil half-life of 17.1 days—substantially shorter than tebuconazole's >49-day persistence—phenamacril is the preferred active ingredient for pre-harvest intervals requiring rapid environmental dissipation [1]. However, evidence of extensive plant biotransformation (70–76% conversion to metabolites within 28 days) and the predicted higher toxicity of metabolite M-157 necessitates that procurement decisions include metabolite monitoring capabilities [2].

Application

Selection Property

Validation Focus

FHB Resistance Rotation

Unique myosin I MoA; no cross-resistance to DMI/benzimidazole

Resistance frequency monitoring; comparative field efficacy

FHB & Mycotoxin Reduction

Reported efficacy in lowering DON and ZEN contamination

Mycotoxin analysis in grain; co-formulation with tebuconazole

Crown Rot & Seedling Blight

Baseline sensitivity against F. pseudograminearum

Seed treatment efficacy; EC50 for conidial germination

Environmental Residue Strategy

Short soil half-life (17.1 days) vs. tebuconazole

Soil residue monitoring; metabolite M-157 toxicity assessment

• [1] Duan, Y., Tao, X., Zhao, H., Xiao, X., Li, M., Wang, J., & Zhou, M. (2020). Baseline sensitivity of Fusarium graminearum from wheat fields in Henan, China, to metconazole and analysis of cross resistance with carbendazim and phenamacril. Journal of Phytopathology, 168(3), 156–161. View Source
• [2] Zhang, X. (2026). Field control efficacy of carbendazim, tebuconazole and phenamacril against wheat Fusarium head blight and its fungicide resistance monitoring. Anhui Agricultural Science Bulletin, 32(4), 75–79. View Source
• [3] Impact of Phenamacril on the Growth and Development of Fusarium pseudograminearum and Control of Crown Rot of Wheat. (2023). Plant Disease, 107(11), 3381–3390. View Source
• [4] Donau, C., et al. (2019). Aerobic dissipation of the novel cyanoacrylate fungicide phenamacril in soil and sludge incubations. Chemosphere, 233, 873–878. View Source
• [5] Li, R., Chang, J., Pan, X., Dong, F., Wang, G., Li, Z., Zheng, Y., & Li, Y. (2023). Phloem Redistribution of Pesticide Phenamacril in Plants Followed by Extensive Biotransformation. Environmental Science & Technology Letters, 10(12), 1189–1196. View Source